Cas no 2228574-51-2 (4-(2-bromopropyl)-2-fluoro-N,N-dimethylaniline)

• Product Name: 4-(2-bromopropyl)-2-fluoro-N,N-dimethylaniline
• CAS No: 2228574-51-2
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 5970099
• PubChem ID: 165642839
• Update Time: 2025-06-10

4-(2-bromopropyl)-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)-2-fluoro-N,N-dimethylaniline
• EN300-1917454
• 2228574-51-2

• Inchi： 1S/C11H15BrFN/c1-8(12)6-9-4-5-11(14(2)3)10(13)7-9/h4-5,7-8H,6H2,1-3H3
• InChI Key： IZMDVVPYXRDAGZ-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(=C(C=1)F)N(C)C

Computed Properties

• Exact Mass: 259.03719g/mol
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų

Additional information on 4-(2-bromopropyl)-2-fluoro-N,N-dimethylaniline

Comprehensive Overview of 4-(2-bromopropyl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228574-51-2)

4-(2-bromopropyl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228574-51-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique bromopropyl and fluoro functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes a dimethylaniline backbone, makes it a versatile building block for drug discovery and chemical synthesis.

The growing interest in 4-(2-bromopropyl)-2-fluoro-N,N-dimethylaniline is partly driven by its potential applications in medicinal chemistry. Researchers are exploring its role in the development of targeted therapies, particularly in the context of cancer treatment and neurological disorders. The presence of the fluoro group enhances the compound's lipophilicity, which can improve its blood-brain barrier penetration—a key factor in designing central nervous system (CNS) drugs.

In addition to its pharmaceutical relevance, 4-(2-bromopropyl)-2-fluoro-N,N-dimethylaniline is also being studied for its utility in advanced materials. The bromopropyl moiety offers a reactive site for further functionalization, making it valuable for creating polymers and nanomaterials. This aligns with the current trend of green chemistry, where researchers seek sustainable synthesis methods to minimize environmental impact.

One of the most frequently asked questions about 4-(2-bromopropyl)-2-fluoro-N,N-dimethylaniline revolves around its synthetic routes. The compound can be prepared through multi-step organic reactions, often involving halogenation and amination processes. Optimizing these reactions for high yield and purity is a key focus for industrial chemists and academic researchers alike.

The safety profile of 4-(2-bromopropyl)-2-fluoro-N,N-dimethylaniline is another area of interest. While it is not classified as a hazardous substance, proper handling protocols should be followed to ensure laboratory safety. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP).

From an SEO perspective, terms like "4-(2-bromopropyl)-2-fluoro-N,N-dimethylaniline synthesis", "CAS 2228574-51-2 applications", and "fluoro-N,N-dimethylaniline derivatives" are commonly searched by researchers and industry professionals. These long-tail keywords reflect the compound's niche yet growing relevance in scientific communities.

In summary, 4-(2-bromopropyl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228574-51-2) is a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable asset for innovation in these fields. As research continues, its potential to contribute to cutting-edge technologies and therapeutic advancements will likely expand further.